83-42-1(1-chloro-2-methyl-3-nitrobenzene)

1-chloro-2-methyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-6-nitrotoluene
- 2-Chloro-6-Nitotoluene
- 2-Nitro-6-Chlorotoluene
- 2-chloro-6-nitro-toluen
- 2-chluoro-6-nitrotoluene
- 2-methyl-3-chloronitrobenzene
- 6,2-Chloronitrotoluene
- 6-CHLORO-2-NITRO TOLUENE
- 6-Nitro-2-chlorotoluene
- chloro-6-nitrotoluene
- Toluene,2-chloro-6-nitro
- 1-Chloro-2-methyl-3-nitrobenzene
- 6-Chloro-2-nitrotoluene
- Benzene, 1-chloro-2-methyl-3-nitro-
- 3-Chloro-2-methylnitrobenzene
- Toluene, 2-chloro-6-nitro-
- Caswell No. 202
- 2-chloro-6-nitro-toluene
- EPA Pesticide Chemical Code 019001
- XCSNRORTQRKCHB-UHFFFAOYSA-N
- WEZ013857X
- NSC49147
- PubChem14277
- 2-chloro-6-nitro toluene
- DSSTox_CID_21263
- DSSTox_RID_79668
- DSSTox_GSI
- 2-METHYL-3-NITROCHLOROBENZENE
- EINECS 201-475-9
- AI3-00485
- AKOS040744564
- SCHEMBL700473
- Tox21_300660
- NSC 49147
- Z104478244
- AM20080939
- NCGC00248131-01
- CHLORO-6-NITROTOLUENE, 2-
- 3-chloro-2-methyl-1-nitrobenzene
- DTXCID9021263
- LS-154035
- FT-0611891
- AE-562/40225990
- CS-W017644
- AC-11283
- EC 201-475-9
- 2-chlor-6-nitrotoluen
- EN300-20451
- CHEMBL3182075
- MFCD00007205
- CAS-83-42-1
- DTXSID1041263
- NSC-49147
- A840572
- Q27292597
- InChI=1/C7H6ClNO2/c1-5-6(8)3-2-4-7(5)9(10)11/h2-4H,1H
- STL453546
- UNII-WEZ013857X
- NCGC00254568-01
- 83-42-1
- F8889-5202
- CHEBI:142281
- BRN 1239924
- AKOS009031519
- 2-Chloro-6-nitrotoluene, 99%
- 1-Chloro-2-methyl-3-nitrobenzene (ACI)
- Toluene, 2-chloro-6-nitro- (7CI, 8CI)
- NS00007401
- LS-13257
- DB-023124
- 1-Chloro-2-methyl-3-nitrobenzen
- 1-chloro-2-methyl-3-nitrobenzene
- MDL： MFCD00007205
- Inchi： 1S/C7H6ClNO2/c1-5-6(8)3-2-4-7(5)9(10)11/h2-4H,1H3
- InChI Key： XCSNRORTQRKCHB-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(C)=C(Cl)C=CC=1)=O
- BRN： 1239924

Computed Properties

Exact Mass: 171.00900
Monoisotopic Mass: 171.009
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Topological Polar Surface Area: 45.8
XLogP3: 3.1
Molecular Weight: 171.58
Tautomer Count: nothing

Experimental Properties

Color/Form: Needle like crystals.
Density: 1.3246 (rough estimate)
Melting Point: 34-36 °C (lit.)
Boiling Point: 241°C(lit.)
Flash Point: Fahrenheit: 257 ° f
Celsius: 125 ° c
Refractive Index: 1.5377 (estimate)
Solubility: 0.092g/l
Water Partition Coefficient: 92 mg/L (20 ºC)
PSA: 45.82000
LogP: 3.07980
Solubility: Soluble in ethanol, insoluble in water. Water solubility 92 mg/l (20 ° C)
Vapor Pressure: 0.1±0.5 mmHg at 25°C

1-chloro-2-methyl-3-nitrobenzene Security Information

Symbol:
Prompt：dangerous
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P261-P264-P270-P271-P273-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P391-P403+P233-P405-P501
Hazardous Material transportation number：UN 3457 6.1/PG 3
WGK Germany：3
Hazard Category Code： 22-52/53
Safety Instruction： S36/37/39-S26-S61
RTECS：XS9130000
Hazardous Material Identification：
HazardClass：6.1
Storage Condition：The warehouse is low temperature, ventilated, dry, fireproof, and stored separately from oxidants and food raw materials
Safety Term：6.1
PackingGroup：III
TSCA：Yes
Packing Group：III
Risk Phrases：R20/21/22; R36/37/38

1-chloro-2-methyl-3-nitrobenzene Customs Data

HS CODE：2904909090
Customs Data：

China Customs Code:
2904909090

Overview:

2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-chloro-2-methyl-3-nitrobenzene PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Oakwood	001658-25g	2-Chloro-6-nitrotoluene	83-42-1	95%	25g	$12.00	2024-07-19
Oakwood	001658-100g	2-Chloro-6-nitrotoluene	83-42-1	95%	100g	$29.00	2024-07-19
TRC	C374875-250g	2-Chloro-6-nitrotoluene	83-42-1		250g	$ 275.00	2022-04-01
Life Chemicals	F8889-5202-5g	1-chloro-2-methyl-3-nitrobenzene	83-42-1	95%+	5g	$60.0	2023-11-21
Enamine	EN300-20451-5.0g	1-chloro-2-methyl-3-nitrobenzene	83-42-1	95%	5g	$29.0	2023-05-02
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	101699-250G	1-chloro-2-methyl-3-nitrobenzene	83-42-1	99%	250G	938.02	2021-05-17
Chemenu	CM255223-100g	2-Chloro-6-nitrotoluene	83-42-1	95+%	100g	$70	2022-06-10
eNovation Chemicals LLC	D510179-100g	2-Chloro-6-nitrotoluene	83-42-1	97%	100g	$100	2024-05-23
Fluorochem	001658-100g	2-Chloro-6-nitrotoluene	83-42-1	99%	100g	￡27.00	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	TN479-100g	1-chloro-2-methyl-3-nitrobenzene	83-42-1	99.0%(GC)	100g	￥548.0	2022-05-30